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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol

Cat. No.: B106058 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,3-Dimethyl-2-butanol (CAS No.

464-07-3). Adherence to these protocols is essential to ensure personal safety and regulatory

compliance.

Hazard Summary
3,3-Dimethyl-2-butanol is a flammable liquid and vapor that can cause irritation to the skin,

eyes, and respiratory tract.[1][2][3] Ingestion of significant quantities may lead to central

nervous system depression.[1] It is crucial to handle this chemical with appropriate engineering

controls and personal protective equipment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling 3,3-Dimethyl-2-butanol.
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Body Part Recommended Protection Rationale

Eyes/Face
Chemical safety goggles or a

face shield worn over goggles.

Protects against splashes that

can cause eye irritation or

damage.[4][5]

Hands
Chemical-resistant gloves

(e.g., Neoprene or Nitrile).

Prevents skin contact which

can cause irritation and

dermatitis.[1][5] Always inspect

gloves for degradation or

punctures before use.

Body Knee-length laboratory coat.
Protects skin and personal

clothing from spills.[5]

Respiratory

A NIOSH/MSHA-approved

respirator is necessary when

ventilation is inadequate, or if

irritation is experienced.

Protects against inhalation of

vapors that can cause

respiratory tract irritation.[6][7]

Feet Closed-toe shoes.
Protects feet from accidental

spills.[5]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Facilities must be equipped with an eyewash station and a safety shower.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[8]

Handling Procedures:

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[4][6]

Tools: Use only non-sparking tools.[4][6][8]
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Avoid Contact: Avoid contact with eyes, skin, and clothing.[4] Do not breathe vapors or

aerosols.

Hygiene: Wash hands thoroughly after handling.[4] Contaminated clothing should be

removed and washed before reuse.[4]

Storage:

Store in a cool, dry, well-ventilated area away from sources of ignition, heat, sparks, and

open flames.[4][8][9]

Keep the container tightly closed.[4][6]

Store in a flammables-designated area.[4]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove all contaminated clothing and shoes. Flush skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation develops.[4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[1][4]

Spills: Clean up spills immediately. Remove all sources of ignition. Use a spark-proof tool

and provide ventilation. Absorb the spill with an inert material (e.g., sand, silica gel) and

place it in a suitable, closed container for disposal.[4][8]

Disposal Plan
Chemical waste must be disposed of in accordance with federal, state, and local regulations.[4]
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Waste Classification: 3,3-Dimethyl-2-butanol is considered a hazardous waste.

Containers: Do not mix with other waste. Leave the chemical in its original container if

possible. Handle uncleaned containers as you would the product itself.

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[8] Burning in a chemical incinerator equipped with an afterburner and scrubber is a

suitable method, but extreme care must be taken due to its high flammability.[6]

PPE Selection Workflow

Hazard Assessment
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Caption: PPE Selection Workflow for 3,3-Dimethyl-2-butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b106058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

